Cas no 1497334-65-2 (ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1497334-65-2
• MF: C₇H₆N₄O₃S
• MW: 226.212539196014
• CID: 6451898
• PubChem ID: 65215972
• Update Time: 2025-11-02

ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate
• AKOS014550232
• EN300-1119955
• 1497334-65-2

• Inchi： 1S/C7H6N4O3S/c1-2-13-7(12)5-8-6(14-10-5)4-3-15-11-9-4/h3H,2H2,1H3
• InChI Key： WSLJJWGDNKYRDV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=NC(C(=O)OCC)=NO2)N=N1

Computed Properties

• Exact Mass: 226.01606124g/mol
• Monoisotopic Mass: 226.01606124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Guide to Ethyl 5-(1,2,3-Thiadiazol-4-yl)-1,2,4-Oxadiazole-3-Carboxylate (CAS No. 1497334-65-2)

Ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1497334-65-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both thiadiazole and oxadiazole rings in its structure makes it a promising candidate for various industrial and scientific applications.

The molecular formula of ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate is C₇H₆N₄O₃S, and its molecular weight is 226.21 g/mol. The compound features a unique combination of functional groups, including an ester moiety and a 1,2,3-thiadiazole ring, which contribute to its reactivity and potential utility in synthetic chemistry. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel antimicrobial agents and pesticides.

One of the most frequently asked questions about ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is generally high under ambient conditions, but it may degrade under prolonged exposure to strong acids or bases. These properties make it suitable for use in laboratory settings and industrial applications where controlled environments are maintained.

The synthesis of ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate typically involves the reaction of 1,2,3-thiadiazole-4-carboxylic acid with ethyl chlorooxoacetate in the presence of a base. This method yields the desired product with good purity and efficiency. Alternative synthetic routes have also been explored to optimize yield and reduce production costs, which is a key consideration for large-scale manufacturing. The compound's synthetic versatility has made it a subject of interest in green chemistry initiatives, where researchers aim to minimize waste and energy consumption.

In recent years, the demand for heterocyclic compounds like ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate has surged due to their potential applications in drug discovery and crop protection. The compound's ability to act as a precursor for biologically active molecules has positioned it as a valuable tool in medicinal chemistry. For instance, derivatives of this compound have shown promising results in preliminary studies targeting enzyme inhibition and antibacterial activity. These findings align with the growing interest in antimicrobial resistance (AMR) solutions, a hot topic in global health discussions.

Another area where ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate has shown potential is in the development of agrochemicals. The compound's structural features make it a candidate for designing new pesticides and herbicides, particularly those targeting resistant pest strains. With the increasing focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to conventional agrochemicals, and this compound could play a role in such innovations. Its compatibility with integrated pest management (IPM) systems further enhances its appeal to the agricultural sector.

The market dynamics for ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate reflect its growing importance in various industries. Suppliers and manufacturers are expanding their production capacities to meet the rising demand from pharmaceutical and agrochemical companies. Pricing trends indicate a steady increase, driven by the compound's specialized applications and limited availability of high-purity batches. For businesses seeking reliable sources of this compound, it is essential to partner with reputable suppliers who adhere to stringent quality control standards.

Safety and handling guidelines for ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate emphasize the use of personal protective equipment (PPE) such as gloves and goggles when working with the compound. While it is not classified as a hazardous material under most regulatory frameworks, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Researchers and industrial users should also consult the material safety data sheet (MSDS) for detailed information on its handling and disposal.

In conclusion, ethyl 5-(1,2,3-thiadiazol-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1497334-65-2) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture. For those interested in purchasing or learning more about this compound, consulting specialized chemical databases and suppliers is highly recommended.